Cas no 2227721-26-6 (N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine)

• Product Name: N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine
• CAS No: 2227721-26-6
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 5568712
• PubChem ID: 165594768
• Update Time: 2025-06-07

N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1592516
• N-{3-azabicyclo[3.1.0]hexan-2-ylidene}hydroxylamine
• 2227721-26-6
• N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine

• Inchi： 1S/C5H8N2O/c8-7-5-4-1-3(4)2-6-5/h3-4,8H,1-2H2,(H,6,7)/t3-,4-/m0/s1
• InChI Key： UFOKQJMXDMHLNU-IMJSIDKUSA-N
• SMILES： ONC1[C@H]2C[C@H]2CN=1

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 44.6Ų

Additional information on N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine

Introduction to N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine and Its Significance in Modern Chemical Research

N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine, a compound with the CAS number 2227721-26-6, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered attention in recent years due to its unique structural properties and potential applications in the development of novel therapeutic agents. The 3-azabicyclo3.1.0hexan-2-ylidene moiety, a key feature of the molecule, introduces a rigid bicyclic framework that can significantly influence the compound's biological activity and chemical reactivity.

The hydroxylamine functional group attached to the bicyclic system further enhances the compound's versatility, making it a valuable scaffold for medicinal chemists exploring new pharmacophores. In the realm of drug discovery, such structural motifs are often employed to modulate specific biological targets, including enzymes and receptors involved in various disease pathways. The compound's potential as an intermediate in synthesizing more complex molecules has also been a subject of interest for researchers aiming to develop innovative synthetic methodologies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine and its derivatives. Molecular modeling studies suggest that the rigid bicyclic core can stabilize specific conformations that are conducive to binding with biological targets, thereby enhancing potency and selectivity. These insights have guided experimental efforts to optimize the compound's pharmacological profile, leading to promising results in preclinical studies.

The synthesis of N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine presents unique challenges due to the complexity of the 3-azabicyclo3.1.0hexan-2-ylidene scaffold. However, recent developments in synthetic chemistry have provided innovative strategies for constructing such intricate molecular frameworks. Transition metal-catalyzed reactions, including cycloadditions and rearrangements, have emerged as particularly effective tools for assembling these complex structures efficiently and with high yields.

In addition to its pharmaceutical applications, N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine has shown promise in material science research. The unique combination of rigidity provided by the bicyclic system and functional groups like hydroxylamine makes it an attractive candidate for designing novel polymers and materials with tailored properties. For instance, researchers have explored its potential as a monomer in polymerization reactions, aiming to develop materials with enhanced stability and biocompatibility.

The hydroxylamine group also imparts reactivity that can be exploited in catalytic processes, making N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine a valuable component in various chemical transformations. Its ability to participate in redox reactions has been particularly noteworthy, with applications ranging from organic synthesis to industrial processes requiring controlled oxidation-reduction steps.

As our understanding of molecular interactions continues to evolve, so does the potential of N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine and its derivatives. Ongoing research is exploring its role in addressing emerging challenges in medicine and materials science, leveraging its unique structural features for innovative solutions. The compound's versatility and the continued advancements in synthetic methodologies ensure that it will remain a subject of intense interest for years to come.

The integration of experimental data with computational modeling has been instrumental in unraveling the structural and functional aspects of N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine. High-resolution spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have provided detailed insights into its molecular structure, confirming theoretical predictions and guiding further modifications.

The CAS number 2227721-26-6 serves as a unique identifier for this compound, facilitating accurate documentation and communication within the scientific community. This standardized nomenclature ensures that researchers worldwide can refer to this molecule with precision, minimizing ambiguity and enhancing collaboration across different disciplines.

In conclusion, N-{3-azabicyclo3.1.0hexan-2-ylidene}hydroxylamine represents a significant advancement in chemical research, with broad implications for pharmaceutical development and material science applications。 Its unique structural features，including the 3 azabicyclo 31 0 hexan 2 ylidene moiety, make it a versatile scaffold for designing novel compounds。 The continued exploration of its potential will undoubtedly lead to new discoveries that benefit society， further highlighting its importance in modern chemical research。